4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95%
Overview
Description
4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% (4-H2MMP) is an important synthetic intermediate used in the production of pharmaceuticals, agrochemicals, and other organic compounds. It is a versatile reagent and has been used in a variety of synthetic transformations. 4-H2MMP is a colorless crystalline solid with a molecular weight of 253.32 g/mol, a melting point of 124-126°C, and a boiling point of 248-250°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane.
Mechanism of Action
4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% is a versatile reagent that can be used in a variety of synthetic transformations. The most common reaction of 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% is the reaction of 4-methoxy-2-methylphenol with ethyl chloroformate in the presence of a base. This reaction produces a mixture of 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% and 4-methoxy-2-methylpyridine, which can be separated by column chromatography. Other reactions of 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% include the reaction of 4-methoxy-2-methylphenol with ethyl acetate in the presence of a base, or the reaction of 4-methoxy-2-methylphenol with ethyl bromide in the presence of a base.
Biochemical and Physiological Effects
4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% has been studied for its biochemical and physiological effects. It has been found to have antioxidant activity, and has been shown to inhibit the growth of certain cancer cell lines. Additionally, it has been found to have antifungal activity, and has been shown to inhibit the growth of certain fungal species.
Advantages and Limitations for Lab Experiments
4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% is a versatile reagent that has a variety of applications in the laboratory. It is relatively inexpensive, and can be easily synthesized using the common methods described above. Additionally, it is soluble in common organic solvents, making it easy to work with. However, it is important to note that 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% can be toxic if mishandled, and should be used with caution.
Future Directions
There are several potential future directions for 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% research. It could be used in the development of new pharmaceuticals, agrochemicals, and other organic compounds. Additionally, it could be used in the development of new catalysts for synthetic transformations, or as a reagent in the synthesis of heterocyclic compounds. It could also be used in the development of new fluorescent dyes, or in the synthesis of dyes for use in paper and fabric printing. Finally, further research could be done to explore its biochemical and physiological effects, as well as its potential toxicity.
Synthesis Methods
4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% can be synthesized by several methods, the most common being the reaction of 4-methoxy-2-methylphenol with ethyl chloroformate in the presence of a base. This reaction produces a mixture of 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% and 4-methoxy-2-methylpyridine, which can be separated by column chromatography. Other methods of synthesis include the reaction of 4-methoxy-2-methylphenol with ethyl acetate in the presence of a base, or the reaction of 4-methoxy-2-methylphenol with ethyl bromide in the presence of a base.
Scientific Research Applications
4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% has been used in a variety of scientific research applications. It has been used as a starting material in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a catalyst in the synthesis of polymers, and as a reagent in the synthesis of heterocyclic compounds. Additionally, 4-Hydroxy-2-(4-methoxy-2-methylphenyl)pyridine, 95% has been used in the synthesis of fluorescent dyes, and in the synthesis of dyes for use in paper and fabric printing.
properties
IUPAC Name |
2-(4-methoxy-2-methylphenyl)-1H-pyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-9-7-11(16-2)3-4-12(9)13-8-10(15)5-6-14-13/h3-8H,1-2H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QINVXHRSKZYJMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)OC)C2=CC(=O)C=CN2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692550 |
Source
|
| Record name | 2-(4-Methoxy-2-methylphenyl)pyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50692550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Methoxy-2-methylphenyl)pyridin-4(1H)-one | |
CAS RN |
1261971-33-8 |
Source
|
| Record name | 4-Pyridinol, 2-(4-methoxy-2-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261971-33-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Methoxy-2-methylphenyl)pyridin-4(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50692550 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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